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Compound of Interest

Compound Name: Triethylamine

Cat. No.: B128534

An In-depth Technical Guide to the Physical Properties of Triethylamine This guide provides a
detailed overview of the core physical properties of Triethylamine (TEA), specifically its boiling
point and density. It is intended for researchers, scientists, and professionals in drug
development who utilize triethylamine in their work. Triethylamine (N(CH2CHs)3), a colorless
volatile liquid with a potent fishy or ammonia-like odor, is a common organic base used
extensively in synthesis.[1] A thorough understanding of its physical characteristics is
paramount for its safe handling, application in reactions, and purification processes.

Physical Properties: Boiling Point and Density

The boiling point and density are critical parameters for the practical application of
triethylamine in a laboratory or industrial setting. These properties are influenced by
temperature and atmospheric pressure. The data compiled from various sources are presented
below.

Data Presentation

The following table summarizes the reported values for the boiling point and density of
triethylamine.
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Property Value Conditions

Standard atmospheric

Boiling Point 88.610 89.8 °C
pressure
89.5 °C 1 atm
88.8 °C Not specified
90 °C 1013 hPa
Density 0.7255 g/mL 25°C
0.726 g/mL 25°C
0.7276 g/mL 20 °C
0.729 g/mL 68 °F (20 °C)
0.73 g/cm?3 20 °C

Note: 1 g/mL is equivalent to 1 g/cm3.

Experimental Protocols

Accurate determination of physical properties requires standardized experimental procedures.
The following sections detail the common methodologies for measuring the boiling point and
density of a volatile liquid like triethylamine.

Boiling Point Determination via Simple Distillation

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[2] For a volatile compound like triethylamine, the simple distillation
method is suitable.[2][3]

Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottomed
distilling flask, a condenser, a thermometer, and a receiving flask. Ensure all glassware is
clean and dry.
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o Sample Preparation: Place a sample volume of at least 5 mL of triethylamine into the
distilling flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

[3]

o Thermometer Placement: Position the thermometer so that the top of the mercury bulb is
level with the bottom of the side-arm leading to the condenser. This ensures the thermometer
measures the temperature of the vapor that is in thermal equilibrium with the boiling liquid.[3]

o Heating: Gently heat the distilling flask. As the triethylamine boils, the vapor will rise,
surround the thermometer bulb, and pass into the condenser.

o Data Recording: Record the temperature when it becomes constant. This stable
temperature, observed during the collection of the bulk of the distillate, is the boiling point.[3]
It is also crucial to record the ambient barometric pressure, as boiling point varies with
pressure.[2]

Safety Precautions: Triethylamine is extremely flammable and its vapors are irritating.[4] The
entire procedure must be conducted in a well-ventilated fume hood, away from any ignition
sources.

Density Determination Using a Pychometer

A pycnometer, or density bottle, is a piece of specialized glassware used to determine the
density of a liquid with high precision.[5][6] The method relies on accurately measuring the
weight of a known volume of the liquid.[7]

Methodology:

o Preparation: Thoroughly clean and dry the pycnometer. Determine the mass of the empty,
dry pycnometer (mo) using an analytical balance.[5]

o Reference Measurement: Fill the pycnometer with a reference liquid of a well-known density,
such as distilled water (p_water). Ensure the liquid fills the capillary of the stopper. Immerse
the filled pycnometer in a constant-temperature water bath until it reaches thermal
equilibrium (e.g., 20°C).[8]
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o Reference Mass: Remove the pycnometer from the bath, carefully dry the exterior, and
measure its mass (m_water). The mass of the water is m_water - mo.

o Sample Measurement: Empty and dry the pycnometer. Fill it with triethylamine, allow it to
reach thermal equilibrium in the constant-temperature bath, dry the exterior, and measure its
mass (m_TEA). The mass of the triethylamine is m_TEA - mo.

o Calculation: The volume of the pycnometer at the specified temperature is calculated using
the mass and known density of the water (V = (m_water - mo) / p_water). The density of
triethylamine (p_TEA) is then calculated by dividing the mass of the triethylamine by this
volume: p_ TEA=(Mm_TEA-mo) /V

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of triethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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